4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
Overview
Description
4,5-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (DMDB) is a synthetic compound that is widely used in a variety of scientific research applications. It is a colorless solid that is soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). DMDB is a highly reactive compound, and is most commonly used as an intermediate in organic synthesis. It has been studied extensively for its potential use in a variety of biochemical and physiological processes, and its advantages and limitations for laboratory experiments have been explored.
Scientific Research Applications
4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is widely used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and natural products. It has also been used in the synthesis of a variety of polymers, such as polyurethanes and polyesters. Additionally, 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has been used in the synthesis of inorganic materials, such as metal-organic frameworks.
Mechanism of Action
4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a highly reactive compound, and its reactivity is dependent on the nature of the reaction. In a nucleophilic substitution reaction, 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde acts as a nucleophile, attacking the electrophilic carbon atom of the substrate. In an electrophilic substitution reaction, 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde acts as an electrophile, attacking the nucleophilic carbon atom of the substrate. Additionally, 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can act as a catalyst in a variety of reactions, increasing the rate of reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde have not been extensively studied. However, it has been shown to possess antifungal activity, and has been used in the synthesis of compounds with anti-cancer properties. Additionally, 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has been shown to possess anti-inflammatory and analgesic activity, and has been used in the synthesis of compounds with anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has several advantages for laboratory experiments. It is a highly reactive compound, and can be used in a variety of reactions. Additionally, it is relatively inexpensive and easy to obtain. However, 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is also highly flammable and toxic, and should be handled with caution.
Future Directions
The potential applications of 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde are still being explored. Future research could focus on the development of new synthetic methods for the production of 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, as well as the development of new compounds that can be synthesized using 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde as an intermediate. Additionally, further research could be conducted to explore the potential biochemical and physiological effects of 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, as well as its potential therapeutic applications.
Synthesis Methods
4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is commonly synthesized through a multi-step process. The first step involves the reaction of an aryl boronic acid with an aldehyde, followed by a Wittig reaction. The resulting product is then reacted with a diketone, followed by a reductive amination. The final product is then purified through column chromatography. This method is relatively simple and efficient, and can be used to produce 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde involves the reaction of 4,5-dimethoxy-2-iodobenzaldehyde with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "4,5-dimethoxy-2-iodobenzaldehyde", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "4,5-dimethoxy-2-iodobenzaldehyde is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst", "The reaction mixture is stirred at room temperature for several hours", "The resulting mixture is then filtered and the solvent is removed under reduced pressure", "The crude product is purified by column chromatography to yield 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde" ] } | |
CAS RN |
1098755-60-2 |
Product Name |
4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
Molecular Formula |
C15H21BO5 |
Molecular Weight |
292.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
